Cas no 650597-76-5 (Methyl 7,7-dimethyl-2,5-dioxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylate)

• Product Name: Methyl 7,7-dimethyl-2,5-dioxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylate
• CAS No: 650597-76-5
• MF: C₁₃H₁₅NO₄
• MW: 249.262503862381
• MDL: MFCD09439062
• CID: 409086
• PubChem ID: 16653144
• Update Time: 2025-05-24

Methyl 7,7-dimethyl-2,5-dioxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxylic acid,1,2,5,6,7,8-hexahydro-7,7-dimethyl-2,5-dioxo-, methyl ester
• methyl 7,7-dimethyl-2,5-dioxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylate
• METHYL 7,7-DIMETHYL-2,5-DIOXO-1,2,5,6,7,8-HEXAHYDROQUINOLINE-3-CARBOXYLAT+
• SBB082671
• methyl 7,7-dimethyl-2,5-dioxo-1,6,7,8-tetrahydroquinoline-3-carboxylate
• Methyl 7,7-dimethyl-2,5-dioxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylate

• MDL： MFCD09439062
• Inchi： 1S/C13H15NO4/c1-13(2)5-9-7(10(15)6-13)4-8(11(16)14-9)12(17)18-3/h4H,5-6H2,1-3H3,(H,14,16)
• InChI Key： CDAWYHPCOXBQLC-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C(=O)OC)C(NC=2CC(C)(C)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 511
• Topological Polar Surface Area: 72.5

Additional information on Methyl 7,7-dimethyl-2,5-dioxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylate

Methyl 7,7-dimethyl-2,5-dioxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylate (CAS No. 650597-76-5): A Comprehensive Overview

Methyl 7,7-dimethyl-2,5-dioxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylate, identified by its CAS number 650597-76-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule belongs to the class of heterocyclic compounds, specifically a derivative of quinoline, which has been extensively studied for its potential biological activities and structural diversity. The presence of multiple functional groups, including ester and ketone moieties, makes this compound a versatile intermediate in the synthesis of more complex molecules.

The structural framework of Methyl 7,7-dimethyl-2,5-dioxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylate is characterized by a hexahydroquinoline core with dimethyl and dioxo substituents. This specific arrangement imparts unique electronic and steric properties to the molecule, which can be exploited in various chemical reactions and biological interactions. The ester group at the 3-position provides a handle for further functionalization via transesterification or hydrolysis reactions, making it a valuable building block in medicinal chemistry.

In recent years, there has been growing interest in quinoline derivatives due to their broad spectrum of biological activities. Studies have shown that compounds containing the quinoline scaffold exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The< strong>7,7-dimethyl-2,5-dioxo moiety in Methyl 7,7-dimethyl-2,5-dioxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylate is particularly noteworthy as it can influence the molecule's interaction with biological targets by modulating its electronic distribution and steric environment.

The synthesis of Methyl 7,7-dimethyl-2,5-dioxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylate typically involves multi-step organic transformations starting from readily available precursors. One common synthetic route involves the condensation of appropriately substituted ketones with ammonia or amines to form the hexahydroquinoline core. Subsequent oxidation and esterification steps yield the desired product. The choice of reagents and reaction conditions can significantly impact the yield and purity of the final compound.

The compound's potential applications extend beyond academic research. In drug discovery pipelines< strong>Methyl 7,< strong> 7,< strong>dimethyl,< strong> 2,< strong> 5-dioxo-1,< strong> 2,< strong> 5,< strong>6,< strong> 7,< strong>8-hexahydroquinoline-3-carboxylate (CAS No. 650597-76-5)

The development of novel synthetic methodologies for heterocyclic compounds remains an active area of research. Advances in catalytic systems and green chemistry principles have enabled more efficient and sustainable routes to complex molecules like Methyl 7,< strong> 7,< strong>dimethyl< strong>-2,< strong> 5-< strong>dioxo< strong>-1,< strong> 2,< strong> 5,< strong>6,< strong> 7,< strong>8-< strength

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>carboxylate (CAS No. 65059-76-5). These innovations not only improve yields but also minimize waste generation.

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